1-Cyano-3-methylthiourea
Overview
Description
Synthesis Analysis
A practical protocol for the synthesis of symmetric thioureas and heterocyclic thiones involves the reaction of amines with phenyl chlorothionoformate in water . This results in the formation of symmetrical thioureas or heterocyclic thiones in good to excellent yields .
Molecular Structure Analysis
1-Cyano-3-methylthiourea contains a total of 11 bonds; 6 non-H bonds, 2 multiple bonds, 1 double bond, 1 triple bond, and 1 urea (-thio) derivative .
Chemical Reactions Analysis
The reactivity of acyl thiourea derivatives has presented various organic transformations into other demanding scaffolds . This is an attractive strategy for synthetic chemists to access heterocyclic cores .
Physical And Chemical Properties Analysis
1-Cyano-3-methylthiourea has a molecular formula of C3H5N3S and a molecular weight of 115.15 .
Scientific Research Applications
Synthetic Precursors of New Heterocycles
1-Cyano-3-methylthiourea is used as a synthetic precursor of new heterocycles . The presence of sulfur and nitrogen atoms, which have a multitude of bonding possibilities, makes their coordination chemistry toward metal ions significant .
Pharmacological Applications
This compound exhibits a wide variety of biological activities such as antitumor, enzyme inhibitory, anti-bacterial, anti-fungal, and anti-malarial activities . It’s also used in the medicinal research area .
Materials Science and Technology
1-Cyano-3-methylthiourea finds utilization as chemosensors, adhesives, flame retardants, thermal stabilizers, antioxidants, polymers, and organocatalysts . It plays a promising role in the fields of molecular recognition and materials science .
Coordination Complexes
Due to the presence of sulfur and nitrogen atoms, 1-Cyano-3-methylthiourea has significant coordination chemistry toward metal ions . This results in the formation of transition metal complex compounds .
Organocatalysts
Thiourea derivatives also act as organocatalysts and have been used in many reactions . Their abilities in complex formation and as heterocycle synthons have great significance in organic synthesis .
Biological Systems
Thiourea derivatives have wide applications in biological systems . They have demonstrated important biological activities such as herbicidal, insecticidal, antimicrobial, antitumor, antiviral, antiparasitic, antidiabetic, fungicidal, pesticidal, and urease inhibitory activities .
Future Directions
properties
IUPAC Name |
1-cyano-3-methylthiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5N3S/c1-5-3(7)6-2-4/h1H3,(H2,5,6,7) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIIQPLHVXQXRGY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=S)NC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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